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Compound of Interest

Compound Name: Diethyl 4-bromobutylphosphonate

Cat. No.: B1670522 Get Quote

An In-depth Technical Guide to Diethyl 4-
bromobutylphosphonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl 4-
bromobutylphosphonate, a versatile bifunctional reagent with significant applications in

medicinal chemistry, probe development, and organic synthesis. The document details its

chemical properties, synthesis protocols, and key applications, with a focus on its role in the

development of therapeutic agents.

Chemical and Physical Properties
Diethyl 4-bromobutylphosphonate is an organophosphorus compound characterized by a

four-carbon alkyl chain functionalized with a terminal bromine atom and a diethyl phosphonate

group. This unique structure allows for a range of chemical transformations, making it a

valuable intermediate in synthetic chemistry.
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Property Value Source(s)

Molecular Formula C8H18BrO3P [1][2][3]

Molecular Weight 273.11 g/mol [1][4]

CAS Number 63075-66-1 [1]

Appearance Colorless to Light Yellow Liquid [4]

Purity ≥95% [1]

Synthesis of Diethyl 4-bromobutylphosphonate
The primary method for synthesizing Diethyl 4-bromobutylphosphonate is the Michaelis-

Arbuzov reaction. This reaction involves the treatment of a trialkyl phosphite, typically triethyl

phosphite, with an alkyl halide, in this case, 1,4-dibromobutane.

Materials:

Triethyl phosphite

1,4-dibromobutane

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

To a dry round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add

1,4-dibromobutane.
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Begin stirring the 1,4-dibromobutane and slowly add an equimolar amount of triethyl

phosphite to the flask. To minimize the formation of di-phosphonation byproducts, the triethyl

phosphite can be added dropwise over a period of 2 hours.[1]

Heat the reaction mixture to 150°C under an inert atmosphere.[1]

Maintain the reaction at this temperature for 4 hours.[1] The progress of the reaction can be

monitored by techniques such as thin-layer chromatography (TLC) or nuclear magnetic

resonance (NMR) spectroscopy.

After the reaction is complete, the crude product is purified. The excess reactants and the

ethyl bromide byproduct can be removed by distillation under reduced pressure.

Further purification can be achieved by vacuum distillation or column chromatography to

yield Diethyl 4-bromobutylphosphonate. A study reported a yield of 70% with equimolar

reactants heated for 4 hours, while a slower addition of triethyl phosphite resulted in a 40%

isolated yield.[1]

Applications in Drug Development
Diethyl 4-bromobutylphosphonate serves as a crucial building block in the synthesis of

various compounds with therapeutic potential. Its bifunctional nature, possessing both a

reactive bromide and a phosphonate ester, allows for its use as a linker in bioconjugation and

as a precursor for pharmacologically active molecules.[1]

A notable application of Diethyl 4-bromobutylphosphonate is in the synthesis of KuQuinones

(KuQs), a class of electroactive compounds exhibiting antitumor properties.[1] The synthesis

involves a Horner-Wadsworth-Emmons olefination reaction, where the phosphonate is first

deprotonated to form a carbanion, which then reacts with an appropriate aldehyde to form an

alkene. This reaction is instrumental in constructing the core structure of KuQuinones, which

have shown inhibitory activity against ovarian and colon cancer cells with IC50 values below 10

µM.[1]
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Caption: Synthesis pathway of KuQuinone precursors from Diethyl 4-
bromobutylphosphonate.

Logical Workflow for Synthesis
The synthesis of Diethyl 4-bromobutylphosphonate via the Michaelis-Arbuzov reaction

follows a clear and logical workflow, which is crucial for ensuring high yield and purity of the

final product.
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Caption: Experimental workflow for the synthesis of Diethyl 4-bromobutylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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